Cas no 1036-52-8 (Benzene,1-(heptylsulfinyl)-2,4-dinitro-)

• Product name: Benzene,1-(heptylsulfinyl)-2,4-dinitro-
• CAS No: 1036-52-8
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 211141
• PubChem ID: 352785

Benzene,1-(heptylsulfinyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(heptylsulfinyl)-2,4-dinitro-
• 1-heptylsulfinyl-2,4-dinitrobenzene
• AC1L711O
• Heptyl-(2,4-dinitrophenyl)-sulfoxid
• n-Heptyl-2,4-dinitrophenylsulfoxid
• NSC527956
• NSC-527956
• 1036-52-8
• DTXSID20326431

• Inchi： InChI=1S/C13H18N2O5S/c1-2-3-4-5-6-9-21(20)13-8-7-11(14(16)17)10-12(13)15(18)19/h7-8,10H,2-6,9H2,1H3
• InChI Key： LMTAQTDBPCYZSR-UHFFFAOYSA-N
• SMILES： C(S(C1C=CC([N+]([O-])=O)=CC=1[N+]([O-])=O)=O)CCCCCC

Computed Properties

• Exact Mass: 314.09374
• Monoisotopic Mass: 314.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 481.8°C at 760 mmHg
• Flash Point: 245.2°C
• Refractive Index: 1.586
• PSA: 103.35
• LogP: 5.49310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes